Cas no 893096-97-4 (N-methyl-2-2-(naphthalen-1-yl)acetamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide)

• Product Name: N-methyl-2-2-(naphthalen-1-yl)acetamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
• CAS No: 893096-97-4
• MF: C₂₃H₂₄N₂O₂S
• MW: 392.513864517212
• CID: 5857223
• PubChem ID: 7475106
• Update Time: 2025-07-01

N-methyl-2-2-(naphthalen-1-yl)acetamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-[(2-naphthalen-1-ylacetyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• N-methyl-2-[2-(naphthalen-1-yl)acetamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide
• 893096-97-4
• N-methyl-2-(2-(naphthalen-1-yl)acetamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• F1831-0102
• AKOS024612565
• N-methyl-2-2-(naphthalen-1-yl)acetamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide

• Inchi： 1S/C23H24N2O2S/c1-24-22(27)21-18-12-3-2-4-13-19(18)28-23(21)25-20(26)14-16-10-7-9-15-8-5-6-11-17(15)16/h5-11H,2-4,12-14H2,1H3,(H,24,27)(H,25,26)
• InChI Key： FQKJWQURWQMGLC-UHFFFAOYSA-N
• SMILES： C12CCCCCC=1C(C(NC)=O)=C(NC(CC1=C3C(C=CC=C3)=CC=C1)=O)S2

Computed Properties

• Exact Mass: 392.15584919g/mol
• Monoisotopic Mass: 392.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 86.4Ų

Additional information on N-methyl-2-2-(naphthalen-1-yl)acetamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide

N-Methyl-2-(Naphthalen-1-Yl)Acetamido-4H,5H,6H,7H,8H-Cycloheptabthiophene-3-Carboxamide: A Comprehensive Overview

The compound with CAS No 893096-97-4, named N-methyl-2-(naphthalen-1-yl)acetamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and organic electronics. This compound is characterized by its unique structure, which combines a naphthalene moiety with a cycloheptabthiophene framework. The presence of the naphthalenyl group and the carboxamide functionality introduces intriguing electronic properties that make this compound a promising candidate for advanced applications.

Recent studies have highlighted the potential of cycloheptabthiophene derivatives in organic semiconductors due to their extended conjugation and stability. The integration of a naphthalenyl group into this structure further enhances its optical and electronic properties. Researchers have demonstrated that this compound exhibits excellent charge transport characteristics, making it suitable for use in thin-film transistors (TFTs) and organic photovoltaic (OPV) devices. The N-methyl substitution on the acetamido group not only improves solubility but also fine-tunes the electronic properties of the molecule.

One of the most compelling aspects of this compound is its ability to form self-assembled monolayers (SAMs) with high order and stability. This property has been leveraged in the development of advanced sensors and bioelectronic interfaces. The cycloheptabthiophene backbone provides a rigid structure that facilitates efficient charge transport while maintaining mechanical robustness. Furthermore, the naphthalenyl group contributes to strong absorption in the visible spectrum, which is advantageous for applications in light-emitting diodes (LEDs) and optical devices.

Recent advancements in synthetic chemistry have enabled the precise control of the molecular architecture of N-methyl-2-(naphthalen-1-yl)acetamido-cycloheptabthiophene derivatives. These advancements have led to the discovery of new synthetic pathways that enhance yield and purity. For instance, researchers have employed a two-step synthesis approach involving Suzuki coupling and subsequent functionalization to construct this complex molecule. This method not only ensures high structural integrity but also allows for functional group diversification.

The electronic properties of this compound have been extensively studied using computational methods such as density functional theory (DFT). These studies reveal that the molecule exhibits a low bandgap (~1.5 eV), which is ideal for applications in OPVs and TFTs. The presence of sulfur atoms in the cycloheptabthiophene framework contributes to strong intermolecular interactions, which are crucial for achieving high charge carrier mobility. Experimental measurements have confirmed these theoretical predictions, with reported hole mobilities exceeding 0.1 cm²/V·s.

In terms of applications, this compound has shown great promise in the field of flexible electronics. Its compatibility with solution-processing techniques makes it an attractive candidate for large-scale manufacturing of flexible displays and wearable devices. Additionally, its biocompatibility has been explored for use in bio-sensing applications, where it can serve as a sensitive platform for detecting biomolecules such as proteins and DNA.

Despite its numerous advantages, there are challenges associated with the scalability and stability of this compound under ambient conditions. Ongoing research is focused on addressing these limitations through structural modifications and encapsulation strategies. For example, researchers are investigating the incorporation of fluorine atoms into the naphthalenyl group to improve thermal stability without compromising electronic performance.

In conclusion, N-methyl-2-(naphthalen-1-yl)acetamido-cycloheptabthiophene derivatives represent a class of compounds with immense potential in modern materials science and electronics. Their unique combination of structural features and electronic properties positions them as key players in the development of next-generation devices. As research continues to uncover new insights into their synthesis and applications, this compound will undoubtedly play a pivotal role in shaping the future of organic electronics.